Cas no 13329-18-5 (2-Pentanone,5-(phenylmethoxy)-)

• Product Name: 2-Pentanone,5-(phenylmethoxy)-
• CAS No: 13329-18-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 224488
• PubChem ID: 281268
• Update Time: 2025-09-28

2-Pentanone,5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,5-(phenylmethoxy)-
• 5-phenylmethoxypentan-2-one
• 5-(benzyloxy)pentan-2-one
• 5-benzyloxy-2-pentanone
• 5-benzyloxypentan-2-one
• 5-benzyloxy-pentan-2-one
• AC1L5U51
• AC1Q5CID
• AR-1G5449
• CTK4B8457
• NSC133911
• SureCN543078
• 2-Pentanone, 5-(phenylmethoxy)-
• 13329-18-5
• DTXSID80299970
• MFCD11553409
• AKOS011307823
• NSC-133911
• SCHEMBL543078
• RLNOMTIXRVLMNC-UHFFFAOYSA-N

• Inchi： 1S/C12H16O2/c1-11(13)6-5-9-14-10-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key： RLNOMTIXRVLMNC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCC(C)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 292.7°C at 760 mmHg
• Flash Point: 121.3°C
• Refractive Index: 1.496
• PSA: 26.3
• LogP: 2.57240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers